Cas no 912770-99-1 (tert-butyl N-(1-cyanocyclopentyl)carbamate)

Tert-butyl N-(1-cyanocyclopentyl)carbamate is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pharmacologically active compounds. Its structure features a tert-butyl carbamate group and a nitrile-functionalized cyclopentyl ring, offering dual reactivity for further derivatization. The tert-butyloxycarbonyl (Boc) group provides excellent stability under basic conditions while remaining readily cleavable under acidic conditions, making it suitable for protecting amine functionalities in multistep syntheses. The nitrile moiety serves as a useful handle for additional transformations, such as hydrolysis or nucleophilic addition. This compound is well-suited for applications in medicinal chemistry and peptide synthesis, where selective protection and controlled reactivity are critical.

tert-butyl N-(1-cyanocyclopentyl)carbamate structure

912770-99-1 structure

Product Name:tert-butyl N-(1-cyanocyclopentyl)carbamate

CAS No:912770-99-1

MF:C₁₁H₁₈N₂O₂

MW:210.272822856903

MDL:MFCD08277592

CID:996207

PubChem ID:16740508

Update Time:2025-06-08

tert-butyl N-(1-cyanocyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

- (1-CYANO-CYCLOPENTYL)-CARBAMIC ACIDTERT-BUTYL ESTER
- tert-butyl 1-cyanocyclopentylcarbamate
- tert-butyl N-(1-cyanocyclopentyl)carbamate
- GL-0733
- 1,1-Dimethylethyl N-(1-cyanocyclopentyl)carbamate (ACI)
- Carbamic acid, (1-cyanocyclopentyl)-, 1,1-dimethylethyl ester (9CI)
- N-(1-Cyanocyclopentyl)carbamic acid tert-butyl ester
- tert-Butyl (1-cyanocyclopentyl)carbamate
- LRMWZGZPJOFYIM-UHFFFAOYSA-N
- (1-cyano-cyclopentyl)-carbamic acid tert-butyl ester
- 1-(Boc-amino)cyclopentanecarbonitrile
- CS-0037581
- AKOS005256644
- tert-Butyl(1-Cyanocyclopentyl)carbamate
- DTXSID30587556
- EN300-65203
- W12536
- Z756357124
- SCHEMBL1586413
- AS-68842
- 912770-99-1
- MFCD08277592
- MDL： MFCD08277592
- Inchi： 1S/C11H18N2O2/c1-10(2,3)15-9(14)13-11(8-12)6-4-5-7-11/h4-7H2,1-3H3,(H,13,14)
- InChI Key： LRMWZGZPJOFYIM-UHFFFAOYSA-N
- SMILES： N#CC1(CCCC1)NC(OC(C)(C)C)=O

Computed Properties

Exact Mass: 210.13700
Monoisotopic Mass: 210.137
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.1A^2
XLogP3: 1.8

Experimental Properties

Density: 1.06
Melting Point: 106-108 °C
Boiling Point: 348.3°C at 760 mmHg
Flash Point: 164.5°C
Refractive Index: 1.483
PSA: 62.12000
LogP: 2.73838
Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-butyl N-(1-cyanocyclopentyl)carbamate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl N-(1-cyanocyclopentyl)carbamate Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

tert-butyl N-(1-cyanocyclopentyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BY189-200mg	tert-butyl N-(1-cyanocyclopentyl)carbamate	912770-99-1	95%	200mg	1691.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BY189-50mg	tert-butyl N-(1-cyanocyclopentyl)carbamate	912770-99-1	95%	50mg	678.0CNY	2021-07-15
TRC	B814633-25mg	tert-butyl N-(1-cyanocyclopentyl)carbamate	912770-99-1		25mg	$ 50.00	2022-06-06
TRC	B814633-50mg	tert-butyl N-(1-cyanocyclopentyl)carbamate	912770-99-1		50mg	$ 70.00	2022-06-06
TRC	B814633-250mg	tert-butyl N-(1-cyanocyclopentyl)carbamate	912770-99-1		250mg	$ 250.00	2022-06-06
abcr	AB424666-1 g	tert-Butyl N-(1-cyanocyclopentyl)carbamate	912770-99-1		1g	€542.30	2023-04-24
abcr	AB424666-5 g	tert-Butyl N-(1-cyanocyclopentyl)carbamate	912770-99-1		5g	€947.00	2023-04-24
abcr	AB424666-10 g	tert-Butyl N-(1-cyanocyclopentyl)carbamate	912770-99-1		10g	€1330.40	2023-04-24
Chemenu	CM323241-1g	tert-Butyl (1-cyanocyclopentyl)carbamate	912770-99-1	95%	1g	$650	2024-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B942299-100mg	tert-Butyl (1-cyanocyclopentyl)carbamate	912770-99-1	95%	100mg	￥1,015.20	2022-09-29

tert-butyl N-(1-cyanocyclopentyl)carbamate Production Method

Production Method 1

24424-99-5

49830-37-7

912770-99-1

Reaction Conditions

Reference

: Photoreactive fused aziridinylpiperazines on the background of 4-substituted chalcones and their benzimidazolic analogs

Kotlyar, Volodymyr M.; Kolomoitsev, Oleksii O.; Nikolaievskyi, Dmytro V.; Pedan, Polina I.; Chumak, Andrii Yu; et al, Journal of Molecular Structure, 2019, 1180, 741-746

tert-butyl N-(1-cyanocyclopentyl)carbamate Raw materials

tert-butyl N-(1-cyanocyclopentyl)carbamate Preparation Products

tert-butyl N-(1-cyanocyclopentyl)carbamate (912770-99-1)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

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Cas no 912770-99-1 (tert-butyl N-(1-cyanocyclopentyl)carbamate)

tert-butyl N-(1-cyanocyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

tert-butyl N-(1-cyanocyclopentyl)carbamate Security Information

tert-butyl N-(1-cyanocyclopentyl)carbamate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

tert-butyl N-(1-cyanocyclopentyl)carbamate Pricemore >>

tert-butyl N-(1-cyanocyclopentyl)carbamate Production Method

Production Method 1

tert-butyl N-(1-cyanocyclopentyl)carbamate Raw materials

tert-butyl N-(1-cyanocyclopentyl)carbamate Preparation Products

tert-butyl N-(1-cyanocyclopentyl)carbamate Related Literature

Related Categories

912770-99-1 (tert-butyl N-(1-cyanocyclopentyl)carbamate) Related Products